Cas no 2361641-63-4 (N-(2-cyano-5-methylphenyl)-N-(propan-2-yl)prop-2-enamide)

• Product Name: N-(2-cyano-5-methylphenyl)-N-(propan-2-yl)prop-2-enamide
• CAS No: 2361641-63-4
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 5378375
• PubChem ID: 139015353
• Update Time: 2025-06-29

N-(2-cyano-5-methylphenyl)-N-(propan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Cyano-5-methylphenyl)-N-(1-methylethyl)-2-propenamide
• N-(2-cyano-5-methylphenyl)-N-(propan-2-yl)prop-2-enamide

• Inchi： 1S/C14H16N2O/c1-5-14(17)16(10(2)3)13-8-11(4)6-7-12(13)9-15/h5-8,10H,1H2,2-4H3
• InChI Key： YHBKGSYQHDZPLA-UHFFFAOYSA-N
• SMILES： C(N(C1=CC(C)=CC=C1C#N)C(C)C)(=O)C=C

Experimental Properties

• Density: 1.06±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 362.9±35.0 °C(Predicted)
• pka: -2.13±0.50(Predicted)

Additional information on N-(2-cyano-5-methylphenyl)-N-(propan-2-yl)prop-2-enamide

N-(2-Cyano-5-Methylphenyl)-N-(Propan-2-Yl)Prop-2-Enamide: A Comprehensive Overview

The compound N-(2-cyano-5-methylphenyl)-N-(propan-2-yl)prop-2-enamide, also known by its CAS Number 2361641-63-4, is a highly specialized chemical entity that has garnered significant attention in the field of biomedical research. This compound belongs to the class of amides and features a unique structure that combines aromatic and aliphatic moieties, making it a subject of interest for researchers exploring drug design, medicinal chemistry, and targeted therapies.

Over the past few years, there has been a growing emphasis on understanding the biochemical properties and therapeutic potential of compounds like N-(2-cyano-5-methylphenyl)-N-(propan-2-yl)prop-2-enamide. Its structure incorporates key functional groups such as cyano, methyl, and enamide, which play critical roles in determining its chemical reactivity, pharmacokinetics, and biological activity. These features make it a promising candidate for drug development applications, particularly in the areas of oncology and inflammatory diseases.

Recent studies have focused on the synthesis and characterization of this compound, highlighting its stability under physiological conditions and its ability to interact with key biological targets. The presence of the cyano group in the aromatic ring has been shown to enhance the compound's electrophilic substitution properties, while the enamide moiety contributes to its hydrophobicity and lipophilicity, which are crucial for cellular uptake.

In terms of pharmacological activity, N-(2-cyano-5-methylphenyl)-N-(propan-2-yl)prop-2-enamide has demonstrated potent antiproliferative effects in various cancer cell lines. This has been attributed to its ability to inhibit key enzymes involved in cell cycle regulation and angiogenesis, making it a potential candidate for anticancer drug development. Furthermore, the compound's low toxicity profile in preclinical models suggests that it could be developed into a safe and effective therapeutic agent.

Another area of active research is the chemical synthesis of this compound. Researchers have explored various synthetic routes to optimize its production, with a focus on improving yield, reducing costs, and minimizing environmental impact. The use of green chemistry principles in these syntheses has been particularly noteworthy, as it aligns with the growing demand for sustainable pharmaceutical manufacturing.

Additionally, advancements in computational chemistry have enabled researchers to gain deeper insights into the molecular interactions of N-(2-cyano-5-methylphenyl)-N-(propan-2-yl)prop-2-enamide with biological systems. By employing techniques such as molecular docking and quantum mechanics modeling, scientists have been able to predict the compound's binding affinity to specific receptor sites and its potential for off-target effects.

Looking ahead, the future of N-(2-cyano-5-methylphenyl)-N-(propan-2-yl)prop-2-enamide in the biomedical field appears promising. Ongoing research is focused on further elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring new avenues for its clinical application. As our understanding of this compound continues to evolve, it is expected to play a pivotal role in the development of next-generation therapeutic agents.